Cas no 946217-47-6 (6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946217-47-6
• MF: C₂₉H₂₈N₆
• MW: 460.572825431824
• CID: 5811913
• PubChem ID: 17016918
• Update Time: 2025-06-09

6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N,1-diphenylpyrazolo[3,4-d]pyrimidin-4-amine
• 946217-47-6
• 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• STK890243
• F2090-0242
• AKOS002327743
• 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C29H28N6/c1-4-10-22(11-5-1)20-23-16-18-34(19-17-23)29-32-27(31-24-12-6-2-7-13-24)26-21-30-35(28(26)33-29)25-14-8-3-9-15-25/h1-15,21,23H,16-20H2,(H,31,32,33)
• InChI Key： LQTZCJSRFFGDOU-UHFFFAOYSA-N
• SMILES： C1(N2CCC(CC3=CC=CC=C3)CC2)=NC(NC2=CC=CC=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 460.23754492g/mol
• Monoisotopic Mass: 460.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 58.9Ų

Additional information on 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946217-47-6)

The compound 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, identified by its CAS number 946217-47-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential therapeutic applications. The compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of molecules known for their diverse biological activities, particularly in the realm of oncology and central nervous system (CNS) disorders.

One of the most striking features of this compound is its dual functionality, incorporating both a benzylpiperidine moiety and a diphenyl group at the N and C positions, respectively. The benzylpiperidine moiety is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance solubility and metabolic stability, while also contributing to favorable pharmacokinetic profiles. This structural feature makes the compound an attractive candidate for further development in drug discovery.

The pyrazolo[3,4-d]pyrimidine core is a well-studied scaffold with demonstrated efficacy in various therapeutic areas. Recent studies have highlighted its potential in inhibiting kinases and other enzymes involved in cancer progression. For instance, derivatives of this scaffold have shown promise in targeting tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth and metastasis. The presence of multiple aromatic rings in the diphenyl group further enhances the compound's ability to interact with biological targets, potentially leading to higher binding affinity and improved therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies utilizing molecular docking techniques have suggested that this compound may exhibit inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. The precise positioning of the benzylpiperidine and diphenyl groups allows for optimal binding to target proteins, which is a critical factor in drug design. These findings underscore the importance of structural optimization in developing novel therapeutics.

In vitro studies have begun to elucidate the pharmacological profile of 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Initial results indicate that it demonstrates significant inhibitory activity against certain kinases, with IC50 values that rival those of existing clinical agents. Additionally, preliminary toxicity assays suggest that the compound exhibits a favorable safety profile at therapeutic doses. These early findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. The integration of these techniques highlights the sophistication of modern synthetic chemistry and its role in producing intricate molecular architectures.

The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have utility in treating neurological disorders due to its ability to modulate neurotransmitter systems. The benzylpiperidine moiety has been shown to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. Furthermore, the pyrazolo[3,4-d]pyrimidine scaffold has been associated with GABA receptor modulation, offering a potential therapeutic avenue for epilepsy and other CNS disorders.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery is becoming increasingly prevalent. These technologies enable rapid screening of vast chemical libraries to identify promising candidates like 6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine based on their predicted biological activity. Such innovations are accelerating the pace at which new drugs are developed, bringing us closer to addressing unmet medical needs.

The future direction for this compound involves both preclinical and clinical investigations. Preclinical studies will focus on determining its mechanism of action, pharmacokinetic properties, and long-term safety profile. If these preliminary stages prove successful, clinical trials could be initiated to evaluate its efficacy in human patients. The collaboration between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,6-(4-benzylpiperidin-1-yl)-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946217-47-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity position it as a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve，this compound stands at the forefront of innovation，holding great potential for addressing some of today's most pressing medical challenges.